Cas no 351002-11-4 (Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester)
351002-11-4 structure
Product Name:Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
CAS No:351002-11-4
MF:C14H12F3NO6S
MW:379.308393478394
CID:1468065
PubChem ID:11603298
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester
- DB-189551
- (2-morpholin-4-yl-4-oxochromen-8-yl) trifluoromethanesulfonate
- 2-(4-morpholinyl)-8-trifluoromethanesulfonyloxy-4H-1-benzopyran-4-one
- trifluoromethanesulfonic acid 2-(morpholin-4-yl)-4-oxo-4H-chromen-8-yl ester
- AMY42332
- SCHEMBL434090
- trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl ester
- EX-A4906
- trifluoro-methanesulfonic acid 2-morpholin-4-yl-4-oxo-4H-1-benzopyran-8-yl ester
- 351002-11-4
-
- Inchi: 1S/C14H12F3NO6S/c15-14(16,17)25(20,21)24-11-3-1-2-9-10(19)8-12(23-13(9)11)18-4-6-22-7-5-18/h1-3,8H,4-7H2
- InChI Key: PQTXIVHYFSFWFT-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C(C=C(N3CCOCC3)OC=21)=O
Computed Properties
- Exact Mass: 379.03376
- Monoisotopic Mass: 379.03374276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 82.14
Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
351002-11-4 (Methanesulfonic acid, trifluoro-,2-(4-morpholinyl)-4-oxo-4H-1-benzopyran-8-yl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk